Cas no 91239-72-4 (Bicyclo[3.1.1]heptane-1-carboxylic acid)

• Product Name: Bicyclo[3.1.1]heptane-1-carboxylic acid
• CAS No: 91239-72-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 2813622
• PubChem ID: 55300612
• Update Time: 2025-05-24

Bicyclo[3.1.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-1-carboxylic acid
• bicyclo[3.1.1]heptane-5-carboxylic acid

• Inchi： 1S/C8H12O2/c9-7(10)8-3-1-2-6(4-8)5-8/h6H,1-5H2,(H,9,10)
• InChI Key： OPSRGKLXZQCKMT-UHFFFAOYSA-N
• SMILES： O=C(C12CC(C1)CCC2)O

Computed Properties

• Exact Mass: 140.083729621 g/mol
• Monoisotopic Mass: 140.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3
• Molecular Weight: 140.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Bicyclo[3.1.1]heptane-1-carboxylic acid

Bicyclo[3.1.1]heptane-1-carboxylic Acid: A Comprehensive Overview

Bicyclo[3.1.1]heptane-1-carboxylic acid, also known by its CAS number 91239-72-4, is a unique bicyclic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its structural properties and potential for use in advanced materials, pharmaceuticals, and biotechnology. In recent years, researchers have explored its synthesis, characterization, and functionalization to unlock its full potential.

The structure of Bicyclo[3.1.1]heptane-1-carboxylic acid is characterized by a bicyclic framework consisting of two fused rings: a six-membered ring and a five-membered ring. The carboxylic acid group (-COOH) is attached to the bridgehead carbon of the bicyclic system, which imparts unique chemical reactivity and physical properties to the molecule. This structure makes it highly versatile for various chemical transformations and functionalizations.

Recent studies have focused on the synthesis of Bicyclo[3.1.1]heptane-1-carboxylic acid using novel catalytic methods and green chemistry principles. For instance, researchers have developed efficient routes for the synthesis of this compound using organocatalysts and biocatalysts, reducing the environmental impact of traditional synthesis methods. These advancements have not only improved the yield but also made the production process more sustainable.

The chemical properties of Bicyclo[3.1.1]heptane-1-carboxylic acid make it an ideal candidate for use in polymer science and drug delivery systems. Its rigid bicyclic structure provides excellent mechanical properties when incorporated into polymers, making it suitable for high-performance materials. Additionally, its carboxylic acid group allows for easy functionalization, enabling the creation of biocompatible materials for medical applications.

In the field of pharmaceuticals, Bicyclo[3.1.1]heptane-1-carboxylic acid has shown promise as a building block for drug molecules with complex architectures. Its unique geometry can influence the bioavailability and efficacy of drugs, making it a valuable component in drug design and development.

Recent research has also explored the use of Bicyclo[3.1.1]heptane-1-carboxylic acid in nanotechnology applications, such as the synthesis of nanoparticles and self-assembling materials. Its ability to form stable structures at the nanoscale has opened new avenues for applications in electronics, sensors, and energy storage devices.

In conclusion, Bicyclo[3.1.1]heptane-1-carboxylic acid (CAS No: 91239-72-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties continue to inspire innovative research and development efforts, positioning it as a key player in modern chemistry and materials science.